1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol

• IUPAC Name: 1-[1-[4-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol
• InChI: InChI=1S/C15H20F3N3O/c16-15(17,18)11-1-5-19-14(9-11)20-6-2-12(3-7-20)21-8-4-13(22)10-21/h1,5,9,12-13,22H,2-4,6-8,10H2
• InChI Key: TVRSSYHMBOEKNX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCC(C2)O)C3=NC=CC(=C3)C(F)(F)F
• Molecular Formula: C15H20F3N3O
• Molecular Weight: 315.33 g/mol

Description

1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol, also known as TFMP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol is believed to exert its effects through the binding of certain receptors in the brain. Specifically, it has been shown to bind to the sigma-1 receptor, which is involved in various physiological processes such as the regulation of calcium signaling and the modulation of neurotransmitter release.
Biochemical and Physiological Effects
1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to improve cognitive function, reduce anxiety-like behavior, and have neuroprotective effects. It has also been shown to modulate the release of certain neurotransmitters such as dopamine and glutamate.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol in lab experiments is its selectivity for certain receptors, which allows for more precise targeting of the receptor of interest. However, one limitation is that it may not be suitable for all types of experiments due to its specific binding properties.

Future Directions

There are several future directions for research involving 1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol. One area of research involves the development of new drugs based on its binding properties. Another area of research involves the use of 1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol as a tool for studying the function of certain receptors in the brain. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol and its potential applications in various fields.
Conclusion
In conclusion, 1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol in various fields.

Synthesis Methods

1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol can be synthesized through a multi-step process that involves the reaction of various chemicals. One method involves the reaction of 2-bromo-4-trifluoromethylpyridine with piperidine, followed by the reaction of the resulting product with 3-hydroxy-1-pyrrolidinecarboxylic acid. Other methods involve the use of different starting materials and reagents.

Scientific Research Applications

1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol has been the subject of scientific research due to its potential applications in various fields. One area of research involves its use as a ligand in the development of new drugs. 1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol has been shown to bind to certain receptors in the brain, which could lead to the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Another area of research involves its use as a tool for studying the function of certain receptors in the brain. 1-[1-[4-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl]pyrrolidin-3-ol has been shown to selectively bind to certain receptors, which could be used to study their function and potential therapeutic targets.